Cas no 95041-38-6 (Benzenesulfonic acid,3,5-dichloro-2-hydroxy-, sodium salt (1:2))

• Product Name: Benzenesulfonic acid,3,5-dichloro-2-hydroxy-, sodium salt (1:2)
• CAS No: 95041-38-6
• MF: C₆H₄Cl₂NaO₄S
• MW: 266.054329872131
• MDL: MFCD00044933
• CID: 809173
• PubChem ID: 15006929
• Update Time: 2025-10-28

Benzenesulfonic acid,3,5-dichloro-2-hydroxy-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3,5-dichloro-2-hydroxy-, sodium salt (1:2)
• 3,5-DICHLORO-2-HYDROXYBENZENESULFONIC ACID, DISODIUM SALT
• HDCBS, DISODIUM SALT
• 3,5-Dichlorophenolsulfonic acid disodium salt
• Benzenesulfonic acid, 3,5-dichloro-2-hydroxy-, disodium salt (9CI)
• DTXSID60890409
• G81066
• Benzenesulfonic acid, 3,5-dichloro-2-hydroxy-, sodium salt (1:2)
• HDCBS,DISODIUMSALT
• Benzenesulfonic acid, 3,5-dichloro-2-hydroxy-, disodium salt
• AKOS025310945
• MFCD00044933
• JOGHWOUFOATNOQ-UHFFFAOYSA-L
• 2-Hydroxy-3,5-dichlorobenzenesulphonic acid, disodium salt >
• 95041-38-6
• SODIUM 3,5-DICHLORO-2-OXIDOBENZENESULFONATE
• 2-Hydroxy-3,5-dichlorobenzenesulphonic acid, disodium salt
• disodium;3,5-dichloro-2-oxidobenzenesulfonate
• DTXCID401079391
• AS-83659

• MDL： MFCD00044933
• Inchi： 1S/C6H4Cl2O4S.Na/c7-3-1-4(8)6(9)5(2-3)13(10,11)12;/h1-2,9H,(H,10,11,12);
• InChI Key： VCILYNOSKHDKEM-UHFFFAOYSA-N
• SMILES： [Na].O=S(C1C(O)=C(Cl)C=C(Cl)C=1)(O)=O

Computed Properties

• Exact Mass: 285.8846237g/mol
• Monoisotopic Mass: 285.8846237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6Ų

Benzenesulfonic acid,3,5-dichloro-2-hydroxy-, sodium salt (1:2) Security Information

• Safety Instruction： 24/25

Additional information on Benzenesulfonic acid,3,5-dichloro-2-hydroxy-, sodium salt (1:2)

Recent Advances in the Study of Benzenesulfonic Acid,3,5-dichloro-2-hydroxy-, Sodium Salt (1:2) (CAS: 95041-38-6)

The chemical compound Benzenesulfonic acid,3,5-dichloro-2-hydroxy-, sodium salt (1:2) (CAS: 95041-38-6) has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical industries. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, properties, and potential uses in drug development and other applications.

Recent studies have highlighted the unique chemical properties of 95041-38-6, particularly its stability and reactivity under various conditions. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, with promising results in enhancing yield and purity. The compound's sulfonic acid group and chlorine substituents contribute to its versatility, making it a valuable candidate for further investigation.

In the pharmaceutical sector, 95041-38-6 has been investigated for its potential as a building block in the development of new therapeutic agents. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties, opening new avenues for drug discovery. However, further in vitro and in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

From an industrial perspective, the compound's applications extend beyond pharmaceuticals. Its use in catalysis and as a surfactant has been explored, with researchers noting its effectiveness in certain chemical reactions. These findings underscore the compound's potential to contribute to advancements in green chemistry and sustainable industrial processes.

Despite these promising developments, challenges remain in the large-scale production and application of 95041-38-6. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential. Ongoing research aims to optimize synthesis routes and explore novel applications, ensuring that this compound remains at the forefront of chemical and pharmaceutical innovation.

In conclusion, Benzenesulfonic acid,3,5-dichloro-2-hydroxy-, sodium salt (1:2) (CAS: 95041-38-6) represents a compound of significant interest in the chemical and pharmaceutical fields. Its unique properties and potential applications warrant continued research and development. Future studies should focus on addressing current limitations and expanding its utility in both therapeutic and industrial contexts.